Cas no 1788852-29-8 (1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridazine-3-carboxamide)

• Product Name: 1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridazine-3-carboxamide
• CAS No: 1788852-29-8
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 5366992
• Update Time: 2025-06-08

1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, 1,6-dihydro-1-methyl-6-oxo-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-

• Inchi： 1S/C16H14N4O2S/c1-20-15(21)3-2-14(19-20)16(22)18-8-11-6-13(9-17-7-11)12-4-5-23-10-12/h2-7,9-10H,8H2,1H3,(H,18,22)
• InChI Key： HIWHKGUSNQCOFH-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC(C3C=CSC=3)=CN=C2)=O)=NN(C)C(=O)C=C1

Additional information on 1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridazine-3-carboxamide

Recent Advances in the Study of 1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridazine-3-carboxamide (CAS: 1788852-29-8)

The compound 1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridazine-3-carboxamide (CAS: 1788852-29-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridazine and thiophene moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

One of the key areas of research has been the compound's role as a selective inhibitor of specific kinases involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridazine-3-carboxamide exhibits high affinity for the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and certain cancers. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and the kinase domain, providing a structural basis for its inhibitory activity.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). A preprint article from BioRxiv (2024) reported that 1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridazine-3-carboxamide can allosterically modulate the activity of certain GPCRs, leading to altered downstream signaling cascades. This finding opens new avenues for the development of novel therapeutics targeting GPCR-related disorders, such as metabolic and neurological diseases.

Pharmacokinetic studies have also been a focus of recent research. A team at the University of Cambridge conducted a comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) analysis of the compound, revealing favorable oral bioavailability and moderate plasma half-life in rodent models. These properties, combined with its low toxicity profile, suggest that 1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridazine-3-carboxamide could be a viable candidate for further clinical development.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. A recent review in Nature Reviews Drug Discovery highlighted the need for further structural modifications to enhance the specificity of 1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridazine-3-carboxamide for its intended targets. Computational modeling and high-throughput screening are currently being employed to identify derivative compounds with improved pharmacological profiles.

In conclusion, 1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridazine-3-carboxamide (CAS: 1788852-29-8) represents a promising scaffold for the development of novel therapeutics. Its dual role as a kinase inhibitor and GPCR modulator, coupled with favorable pharmacokinetic properties, positions it as a valuable tool for both basic research and drug discovery. Future studies should focus on refining its selectivity and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.